Cas no 16952-65-1 (1H-pyrido[4,3-d]pyrimidine-2,4-dione)

1H-pyrido[4,3-d]pyrimidine-2,4-dione structure
16952-65-1 structure
Product Name:1H-pyrido[4,3-d]pyrimidine-2,4-dione
CAS No:16952-65-1
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD14581701
CID:1033218
PubChem ID:577770
Update Time:2025-04-20

1H-pyrido[4,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione
    • 1H-pyrido[4,3-d]pyrimidine-2,4-dione
    • pyrido[4,3-d]pyriMidine-2,4-diol
    • 16952-65-1
    • SCHEMBL25722016
    • RRZBAIDZJRMVES-UHFFFAOYSA-N
    • DB-144443
    • DTXSID40342012
    • SCHEMBL9533317
    • MFCD14581701
    • CS-0208813
    • 3H,6H-pyrido[4,3-d]pyrimidine-2,4-dione
    • A907871
    • 1H,3H-PYRIDO[4,3-D]PYRIMIDINE-2,4-DIONE
    • SC4181
    • DS-5786
    • AKOS016010976
    • Pyrido[4,3-d]pyrimidin-4(3H)-one, 2-hydroxy-
    • SY258179
    • XH1396
    • MDL: MFCD14581701
    • Inchi: 1S/C7H5N3O2/c11-6-4-3-8-2-1-5(4)9-7(12)10-6/h1-3H,(H2,9,10,11,12)
    • InChI Key: RRZBAIDZJRMVES-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NC=CC=2NC(N1)=O

Computed Properties

  • Exact Mass: 163.038176411g/mol
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 71.1Ų

1H-pyrido[4,3-d]pyrimidine-2,4-dione Security Information

1H-pyrido[4,3-d]pyrimidine-2,4-dione Pricemore >>

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1H-pyrido[4,3-d]pyrimidine-2,4-dione Related Literature

  • 1. Pyridopyrimidines. Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact
    I. R. Gelling,W. J. Irwin,D. G. Wibberley J. Chem. Soc. B 1969 513
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